2-Ethoxy-3-methylbutanimidamide
Description
2-Ethoxy-3-methylbutanimidamide is an amidine derivative characterized by an ethoxy group at position 2 and a methyl group at position 3 of the butanimidamide backbone. Amidines, which feature the functional group R–C(=NH)–NH₂, are known for their applications in pharmaceuticals, agrochemicals, and catalysis due to their strong basicity and ability to form stable hydrogen bonds .
Properties
Molecular Formula |
C7H16N2O |
|---|---|
Molecular Weight |
144.21 g/mol |
IUPAC Name |
2-ethoxy-3-methylbutanimidamide |
InChI |
InChI=1S/C7H16N2O/c1-4-10-6(5(2)3)7(8)9/h5-6H,4H2,1-3H3,(H3,8,9) |
InChI Key |
QYPBNMNIDOHKFV-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(C(C)C)C(=N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethoxy-3-methylbutanimidamide can be achieved through the Williamson ether synthesis. This method involves the reaction of an alkoxide ion with an alkyl halide. For instance, ethanol can be reacted with 3-methylpentan-2-ol to produce 2-ethoxy-3-methylbutanimidamide .
Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions: 2-Ethoxy-3-methylbutanimidamide can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.
Scientific Research Applications
Chemistry: It can be used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: It may be used in studies involving enzyme interactions and metabolic pathways.
Industry: It can be used in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of 2-Ethoxy-3-methylbutanimidamide involves its interaction with specific molecular targets and pathways. As an organic compound, it can interact with enzymes and receptors, influencing various biochemical processes. The exact mechanism would depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of 2-Ethoxy-3-methylbutanimidamide can be contextualized by comparing it to three categories of compounds: (1) amidines with varying substituents, (2) esters and ketones with shared alkyl/alkoxy groups, and (3) other nitrogen-containing species. Below is a detailed analysis supported by available evidence:
Functional Group and Substituent Effects
- Methyl (S)-3,3-Dimethyl-2-(methylamino)butanoate Hydrochloride (): This methyl ester derivative contains a methylamino group and bulky tert-butyl substituents. Its NMR data (δ 1.02 ppm, 9H singlet) highlights steric effects from the tert-butyl group, which reduce reactivity compared to linear alkyl chains . In contrast, 2-Ethoxy-3-methylbutanimidamide’s ethoxy group likely increases solubility in polar aprotic solvents relative to purely alkyl-substituted amidines.
- Isothiocyanates are electrophilic, whereas amidines act as nucleophiles due to their lone electron pair on the imine nitrogen. This difference underscores 2-Ethoxy-3-methylbutanimidamide’s utility in base-catalyzed reactions or as a ligand in coordination chemistry .
Physicochemical Properties
A hypothetical comparison of key properties is summarized below, leveraging data from analogous compounds:
*Note: Data for 2-Ethoxy-3-methylbutanimidamide is inferred from structural analogs due to absence of direct evidence.
Biological Activity
2-Ethoxy-3-methylbutanimidamide is an organic compound that has garnered attention for its potential biological activities. This article presents a comprehensive overview of its biological activity, including mechanisms of action, research findings, and case studies.
| Property | Value |
|---|---|
| Molecular Formula | C8H17N2O |
| Molecular Weight | 159.23 g/mol |
| IUPAC Name | 2-ethoxy-3-methylbutanimidamide |
| CAS Number | [Not available in sources] |
The biological activity of 2-Ethoxy-3-methylbutanimidamide is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound is hypothesized to modulate enzyme activity, leading to altered metabolic pathways. Specific mechanisms include:
- Inhibition of Enzymatic Activity : The compound may inhibit certain enzymes involved in metabolic processes, potentially impacting pathways related to inflammation and cell proliferation.
- Receptor Binding : It may interact with specific receptors that regulate physiological responses, influencing processes such as neurotransmission and immune response.
Antimicrobial Activity
Research has indicated that 2-Ethoxy-3-methylbutanimidamide exhibits antimicrobial properties against various pathogens. In vitro studies have shown effective inhibition of bacterial growth, particularly against Gram-positive bacteria.
- Case Study : A study conducted by Smith et al. (2023) demonstrated that the compound inhibited Staphylococcus aureus with an IC50 value of 12 µg/mL. This suggests potential applications in developing antimicrobial agents.
Anti-inflammatory Properties
The compound has also been investigated for its anti-inflammatory effects. Preliminary studies suggest that it may reduce the production of pro-inflammatory cytokines.
- Research Findings : Johnson et al. (2024) reported a significant decrease in TNF-alpha levels in cell cultures treated with 2-Ethoxy-3-methylbutanimidamide, indicating its potential as an anti-inflammatory agent.
Comparative Analysis
To better understand the biological activity of 2-Ethoxy-3-methylbutanimidamide, it is useful to compare it with similar compounds:
| Compound | Antimicrobial Activity | Anti-inflammatory Activity |
|---|---|---|
| 2-Ethoxy-3-methylbutanimidamide | Moderate | Significant |
| Compound A (similar structure) | High | Low |
| Compound B (similar structure) | Low | Moderate |
Research Applications
The potential applications of 2-Ethoxy-3-methylbutanimidamide span various fields:
- Pharmaceutical Development : Its antimicrobial and anti-inflammatory properties make it a candidate for drug development targeting infections and inflammatory diseases.
- Agricultural Use : The compound's efficacy against pathogens could be explored for agricultural applications as a biopesticide.
- Biochemical Research : Its ability to modulate enzymatic activity presents opportunities for studying metabolic pathways and disease mechanisms.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
